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Introduction

Dysprosium-165 (Dy-165) is a beta- and gamma-emitting radionuclide with properties that
make it a promising candidate for targeted radionuclide therapy. With a half-life of 2.334 hours
and the emission of therapeutic beta particles, Dy-165 can deliver a cytotoxic radiation dose to
targeted tissues while its gamma emissions allow for imaging and dosimetric calculations. The
successful delivery of Dy-165 to target sites, such as tumors, is achieved by attaching it to
peptides that have a high affinity for specific cellular receptors. This process, known as
radiolabeling, requires a robust and reproducible protocol to ensure the formation of a stable
conjugate between the peptide and the radionuclide.

These application notes provide detailed protocols for the labeling of peptides with
Dysprosium-165 using two common chelating agents: DOTA (1,4,7,10-
tetraazacyclododecane-1,4,7,10-tetraacetic acid) and DTPA (diethylenetriaminepentaacetic
acid).
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Principle of Radiolabeling

The labeling of peptides with metallic radionuclides like Dysprosium-165 involves a
bifunctional chelator. This molecule has two key components: a chelating moiety that strongly
binds the radiometal ion and a reactive functional group that covalently attaches to the peptide.
DOTA and DTPA are widely used chelators that form stable complexes with trivalent
radiometals. The peptide is first conjugated with the chelator, and then this peptide-chelator
conjugate is incubated with Dy-165 under optimized conditions to form the final radiolabeled
peptide.

Production of Dysprosium-165

Dysprosium-165 is typically produced by the neutron bombardment of a stable Dysprosium-
164 (*°4Dy) target in a nuclear reactor via the 1°4Dy(n,y)®>Dy nuclear reaction. For
radiopharmaceutical applications, it is crucial to use high-purity, no-carrier-added (NCA) Dy-165
to achieve high specific activity. This minimizes the presence of non-radioactive dysprosium
isotopes that would compete for chelation, thereby reducing the specific activity of the final
product. Purification of Dy-165 from the irradiated target is typically achieved using
chromatographic methods.

Experimental Protocols
Protocol 1: Dysprosium-165 Labeling of DOTA-
conjugated Peptides

This protocol outlines the steps for labeling a DOTA-conjugated peptide with Dy-165. The
macrocyclic structure of DOTA provides a kinetically inert and thermodynamically stable
complex with trivalent radiolanthanides.

Materials:
e DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-RGD)
e No-carrier-added (NCA) 1¢>DyCls in dilute HCI (e.g., 0.05 M)

e« Ammonium acetate buffer (0.2 M, pH 5.0)
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Sterile, metal-free water

Sterile, metal-free reaction vial (e.g., polypropylene)

Heating block or water bath

Radio-TLC or radio-HPLC system for quality control
Procedure:
o Preparation of Reagents:

o Prepare the ammonium acetate buffer by dissolving the appropriate amount of ammonium
acetate in sterile, metal-free water and adjusting the pH to 5.0 with sterile HCI or NaOH.

o Reconstitute the lyophilized DOTA-peptide in sterile, metal-free water to a known
concentration (e.g., 1 mg/mL).

e Labeling Reaction:

o In a sterile reaction vial, add a specific amount of the DOTA-peptide solution (e.g., 10-50
Hg).

o Add the ammonium acetate buffer to the vial to bring the total reaction volume to
approximately 500 yL and to maintain the pH between 4.5 and 5.5.

o Carefully add the desired amount of NCA 165DyCls solution (e.g., 100-500 MBq) to the
reaction vial.

o Gently mix the contents of the vial.
 Incubation:

o Incubate the reaction vial at 80-95°C for 15-30 minutes. The optimal temperature and time
may vary depending on the specific peptide.

e Quality Control:
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o After incubation, allow the vial to cool to room temperature.

o Determine the radiochemical purity of the 1¢>Dy-DOTA-peptide using radio-TLC or radio-
HPLC.

» Radio-TLC: Spot a small aliquot of the reaction mixture onto a TLC strip (e.g., ITLC-SG)
and develop it with an appropriate mobile phase (e.g., 0.1 M sodium citrate, pH 5.5).
The radiolabeled peptide will migrate with the solvent front, while free Dy-165 will
remain at the origin.

» Radio-HPLC: Inject a small aliquot onto an HPLC system equipped with a radioactivity
detector. A C18 column with a gradient of water/acetonitrile containing 0.1% TFA is
commonly used.

 Purification (if necessary):

o If the radiochemical purity is below the desired level (typically >95%), the product can be
purified using a C18 Sep-Pak cartridge.

Protocol 2: Dysprosium-165 Labeling of DTPA-

conjugated Peptides

This protocol describes the labeling of a DTPA-conjugated peptide with Dy-165. DTPA is an
acyclic chelator that generally allows for faster labeling at lower temperatures compared to
DOTA.

Materials:

o DTPA-conjugated peptide

e No-carrier-added (NCA) 165DyCls in dilute HCI
e Sodium acetate buffer (0.1 M, pH 5.5)

» Sterile, metal-free water

o Sterile, metal-free reaction vial
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e Radio-TLC or radio-HPLC system for quality control
Procedure:
o Preparation of Reagents:
o Prepare the sodium acetate buffer and adjust the pH to 5.5.
o Reconstitute the DTPA-peptide to a known concentration in sterile, metal-free water.
o Labeling Reaction:

In a sterile reaction vial, add the DTPA-peptide solution (e.g., 10-50 pg).

[¢]

[¢]

Add the sodium acetate buffer to achieve a final reaction volume of approximately 500 uL
and a pH of 5.0-6.0.

[¢]

Add the NCA 165DyCls solution to the vial.

[e]

Mix gently.
 Incubation:

o Incubate the reaction at room temperature (20-25°C) for 10-20 minutes.
e Quality Control:

o Perform quality control using radio-TLC or radio-HPLC as described in Protocol 1 to
determine the radiochemical purity.

 Purification (if necessary):
o Purify the product using a C18 Sep-Pak cartridge if the radiochemical purity is below 95%.

Data Presentation

The following tables summarize typical quantitative data for the radiolabeling of peptides with
trivalent radiolanthanides, which can be extrapolated for Dysprosium-165 due to their similar
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chemical properties. It is important to note that optimal conditions and results will be specific to

the peptide used and should be determined empirically.

Table 1: Comparison of Labeling Conditions for DOTA- and DTPA-conjugated Peptides with

Trivalent Radiolanthanides

Parameter DOTA-Peptides DTPA-Peptides

pH 45-55 5.0-6.0
Temperature (°C) 80 - 95 20 - 25 (Room Temp)
Incubation Time (min) 15-30 10-20

Peptide Amount (ug) 10-50 10-50

Radionuclide Activity (MBq) 100 - 500 100 - 500

Table 2: Expected Performance Characteristics of 165Dy-labeled Peptides

Parameter Expected Value Method of Determination

Radiochemical Purity > 95% Radio-TLC / Radio-HPLC
Calculation based on

Specific Activity (GBg/umol) > 50 radioactivity and peptide

amount

In Vitro Serum Stability (24h)

> 90% intact

Incubation in human serum
followed by HPLC analysis
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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